![molecular formula C23H23N3OS B4968462 N-{2-[3-(methylthio)benzyl]-1,2,3,4-tetrahydro-5-isoquinolinyl}isonicotinamide](/img/structure/B4968462.png)
N-{2-[3-(methylthio)benzyl]-1,2,3,4-tetrahydro-5-isoquinolinyl}isonicotinamide
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Overview
Description
N-{2-[3-(methylthio)benzyl]-1,2,3,4-tetrahydro-5-isoquinolinyl}isonicotinamide, commonly known as TBN-IA, is a chemical compound that has been extensively studied for its potential use in scientific research. TBN-IA belongs to the family of isoquinoline derivatives and has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of TBN-IA is not fully understood. However, it has been found to inhibit the activity of certain enzymes, including phosphodiesterase and acetylcholinesterase. TBN-IA has also been found to modulate the activity of certain receptors, including the dopamine and serotonin receptors.
Biochemical and Physiological Effects:
TBN-IA has been found to have a wide range of biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters, including dopamine and serotonin. TBN-IA has also been found to decrease the levels of certain inflammatory cytokines, including interleukin-6 and tumor necrosis factor-alpha.
Advantages and Limitations for Lab Experiments
TBN-IA has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. TBN-IA is also highly selective and has a low toxicity profile. However, TBN-IA has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in certain experiments. TBN-IA also has a short half-life, which can limit its effectiveness in some experiments.
Future Directions
There are several future directions for the study of TBN-IA. One area of research is the development of TBN-IA derivatives with improved solubility and pharmacokinetic profiles. Another area of research is the study of TBN-IA in combination with other compounds for the treatment of various diseases. The development of new methods for the synthesis of TBN-IA and its derivatives is also an area of future research. Finally, the study of the mechanism of action of TBN-IA and its derivatives is an important area of research that can provide insight into the potential therapeutic applications of these compounds.
Synthesis Methods
The synthesis of TBN-IA involves a multi-step process that includes the reaction of 3-(methylthio)benzylamine with isonicotinoyl chloride, followed by the reduction of the resulting intermediate with sodium borohydride. The final product, TBN-IA, is obtained after purification through column chromatography.
Scientific Research Applications
TBN-IA has been found to have a wide range of scientific research applications. It has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. TBN-IA has also been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases.
properties
IUPAC Name |
N-[2-[(3-methylsulfanylphenyl)methyl]-3,4-dihydro-1H-isoquinolin-5-yl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3OS/c1-28-20-6-2-4-17(14-20)15-26-13-10-21-19(16-26)5-3-7-22(21)25-23(27)18-8-11-24-12-9-18/h2-9,11-12,14H,10,13,15-16H2,1H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFTYLHLZBODNTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)CN2CCC3=C(C2)C=CC=C3NC(=O)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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